1-Methyl-2-phenylpiperidin-4-one

• CAS No.: 91640-05-0
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-methyl-2-phenylpiperidin-4-one
• InChI: InChI=1S/C12H15NO/c1-13-8-7-11(14)9-12(13)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3
• InChI Key: FPQMUDFTSPDPCD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=O)CC1C2=CC=CC=C2

Description

1-Methyl-2-phenylpiperidin-4-one is a chemical compound with the CAS Number: 91640-05-0. It belongs to the class of phenylpiperidines, which are chemical compounds with a phenyl moiety directly attached to piperidine. These compounds play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using tools like MolView, which consists of a structural formula editor and a 3D model viewer. Once the molecule is drawn, it can be converted into a 3D model for detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound can be studied using various techniques. For instance, the reaction yield, mechanistic insights, and reaction kinetics can be analyzed.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be obtained from resources like MilliporeSigma. It provides information like the molecular weight, InChI Code, and other relevant details.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a chemical compound and the necessary safety precautions. For instance, the safety data sheet for Piperidine, a related compound, provides information about its flammability, acute toxicity, and other hazards.

Future Directions

The future directions for the study and application of 1-Methyl-2-phenylpiperidin-4-one and related compounds could involve further exploration of their therapeutic potential. For instance, therapeutic peptides, which are a unique class of pharmaceutical agents, have made great progress in the last decade thanks to new production, modification, and analytic technologies. This could potentially open up new avenues for the application of this compound in the field of medicine.